Cas no 14593-43-2 (((Allyloxy)methyl)benzene)

• Product Name: ((Allyloxy)methyl)benzene
• CAS No: 14593-43-2
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• MDL: MFCD00078288
• CID: 49869
• PubChem ID: 84542
• Update Time: 2025-09-21

((Allyloxy)methyl)benzene Chemical and Physical Properties

Names and Identifiers

• Allyl benzyl ether
• ((allyloxy)methyl)benzene
• prop-2-enoxymethylbenzene
• 3-benzyloxy-1-propene
• allyloxy-methyl-benzene
• benzyl 2-propen-1-yl ether
• benzyl-protected allyl alcohol
• Ether,allyl benzyl
• Benzene,[(2-propenyloxy)methyl]- (9CI)
• Ether, allyl benzyl (6CI,7CI,8CI)
• 3-(Benzyloxy)-1-propene
• 3-(Benzyloxy)propene
• Benzyl allyl ether
• [[(2-Propenyl)oxy]methyl]benzene
• Ai3-07338
• ((Allyloxy)
• Einecs 238-638-9
• (Allyloxymethyl)benzene
• alpha-(allyloxy)toluene
• Benzyl 2-propenyl ether
• 2-Propenyl benzyl ether
• Allylbenzyl ether
• Allyl benzyl ether 99%
• Benzene, [(2-propenyloxy)methyl]-
• HUGHWHMUUQNACD-UHFFFAOYSA-N
• Benzene, ((2-propenyloxy)methyl)-
• Ether, allyl benzyl
• allylbenzylether
• Allyloxymethylbenzene
• 1-(allyloxymethyl)benzene
• Allyl benzyl ether, 99%
• [(Allyloxy)methyl]benzene #
• C6H5CH2OCH2CH=CH2
• SCHEMBL13158965
• ((2-PROPEN-1-YLOXY)METHYL)BENZENE
• A15238
• EN300-92204
• SY052476
• J-008172
• AKOS015889627
• US9073941, 34
• BDBM188218
• UNII-BQZ35CE79E
• BQZ35CE79E
• SCHEMBL149658
• CHEMBL3905781
• CS-0157968
• Q63408739
• FT-0694811
• DTXSID3074529
• NS00024764
• AMY5442
• [(prop-2-en-1-yloxy)methyl]benzene
• MFCD00078288
• AS-62579
• CS1050
• 14593-43-2
• Benzene, [(2-propen-1-yloxy)methyl]-
• A1427
• DB-097384
• DTXCID2034750
• ((Allyloxy)methyl)benzene

• MDL： MFCD00078288
• Inchi： 1S/C10H12O/c1-2-8-11-9-10-6-4-3-5-7-10/h2-7H,1,8-9H2
• InChI Key： HUGHWHMUUQNACD-UHFFFAOYSA-N
• SMILES： O(CC=C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 148.08900
• Monoisotopic Mass: 148.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 9.2
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 0.959
• Boiling Point: 205°C(lit.)
• Flash Point: 76 ºC
• Refractive Index: 1.507
• PSA: 9.23000
• LogP: 2.38920
• Solubility: Not determined

((Allyloxy)methyl)benzene Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Safety Instruction： S23; S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Material Chemicals High Polymer Materials

Additional information on ((Allyloxy)methyl)benzene

((Allyloxy)methyl)benzene

((Allyloxy)methyl)benzene, also known as allyl benzyl ether, is a chemical compound with the CAS number 14593-43-2. This compound is an important intermediate in organic synthesis and has found applications in various industries, including pharmaceuticals, agrochemicals, and specialty chemicals. The structure of ((Allyloxy)methyl)benzene consists of a benzene ring substituted with an allyloxy group (-OCH₂CH₂CH₂-) and a methyl group (-CH₃), making it a versatile building block for further chemical transformations.

Recent studies have highlighted the potential of ((Allyloxy)methyl)benzene in the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents. Researchers have explored its use as a precursor for the synthesis of complex aromatic systems, which are crucial in drug design due to their ability to interact with biological targets such as enzymes and receptors.

The synthesis of ((Allyloxy)methyl)benzene typically involves the reaction of benzyl alcohol with allyl bromide or other allylating agents under appropriate conditions, such as the use of a base catalyst or phase-transfer catalysis. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making them more suitable for large-scale production.

In terms of applications, ((Allyloxy)methyl)benzene has been utilized in the preparation of various polymers and materials with unique properties. For instance, its use as a monomer in polymerization reactions has led to the development of materials with enhanced mechanical strength and thermal stability. Additionally, it has been employed in the synthesis of surfactants and emulsifiers, which are essential in food processing and personal care products.

Recent research has also focused on the environmental impact and sustainability aspects of ((Allyloxy)methyl)benzene production. Scientists have investigated green chemistry approaches, such as using renewable feedstocks and biocatalysts, to reduce the environmental footprint of its manufacturing processes.

The stability and reactivity of ((Allyloxy)methyl)benzene make it a valuable compound in both academic research and industrial applications. Its ability to undergo various types of reactions, including nucleophilic substitution, addition, and coupling reactions, underscores its importance as a versatile intermediate.

In conclusion, ((Allyloxy)methyl)benzene (CAS No: 14593-43-2) is a key compound in organic synthesis with diverse applications across multiple industries. Its continued exploration in research and development ensures its relevance in advancing modern chemical technologies.